1-(2-chlorophenyl)-N-(2,4-difluorophenyl)methanesulfonamide

• IUPAC Name: 1-(2-chlorophenyl)-N-(2,4-difluorophenyl)methanesulfonamide
• InChI: InChI=1S/C13H10ClF2NO2S/c14-11-4-2-1-3-9(11)8-20(18,19)17-13-6-5-10(15)7-12(13)16/h1-7,17H,8H2
• InChI Key: SQBATEPGNZMSMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CS(=O)(=O)NC2=C(C=C(C=C2)F)F)Cl
• Molecular Formula: C13H10ClF2NO2S
• Molecular Weight: 317.74 g/mol

Description

1-(2-chlorophenyl)-N-(2,4-difluorophenyl)methanesulfonamide, also known as CDMS, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 1-(2-chlorophenyl)-N-(2,4-difluorophenyl)methanesulfonamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects by inhibiting the activity of specific enzymes and signaling pathways that are involved in cell proliferation, inflammation, and immune response. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Inhibition of HDACs has been linked to anti-tumor activity and anti-inflammatory effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits cell proliferation and induces apoptosis in cancer cells. This compound has also been shown to inhibit the migration and invasion of cancer cells. In addition, this compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-chlorophenyl)-N-(2,4-difluorophenyl)methanesulfonamide for lab experiments is its potent anti-tumor and anti-inflammatory activity. This makes this compound a valuable tool for studying the mechanisms involved in cancer and inflammation. However, one of the limitations of this compound is its low solubility, which can make it difficult to use in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-(2-chlorophenyl)-N-(2,4-difluorophenyl)methanesulfonamide. One area of interest is the development of this compound derivatives with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of the potential of this compound as a combination therapy with other anti-cancer or anti-inflammatory agents. Additionally, further studies are needed to elucidate the specific mechanisms of action of this compound and its potential as a therapeutic agent in various diseases.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been shown to exhibit potent anti-tumor and anti-inflammatory activity, making it a valuable tool for studying the mechanisms involved in cancer and inflammation. Further research is needed to fully understand the mechanisms of action of this compound and its potential as a therapeutic agent in various diseases.

Scientific Research Applications

1-(2-chlorophenyl)-N-(2,4-difluorophenyl)methanesulfonamide has been studied extensively for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and autoimmune disorders. Several studies have demonstrated that this compound exhibits potent anti-tumor activity in various cancer cell lines, including breast, lung, and prostate cancer. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.